Cas no 144049-46-7 (2(1H)-Pyrimidinone,6-(1-aziridinyl)-)
144049-46-7 structure
Product Name:2(1H)-Pyrimidinone,6-(1-aziridinyl)-
CAS No:144049-46-7
MF:C6H7N3O
MW:137.139280557632
CID:108591
PubChem ID:22501384
Update Time:2025-04-18
2(1H)-Pyrimidinone,6-(1-aziridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,6-(1-aziridinyl)-
- 6-(aziridin-1-yl)-1,2-dihydropyrimidin-2-one
- 6-(aziridin-1-yl)-1H-pyrimidin-2-one
- 6-(Aziridin-1-yl)pyrimidin-2(1H)-one
- 2(1H)-Pyrimidinone,4-(1-aziridinyl)-(9ci)
- 2(1H)-Pyrimidinone, 4-(1-aziridinyl)- (9CI)
- 144049-46-7
-
- Inchi: 1S/C6H7N3O/c10-6-7-2-1-5(8-6)9-3-4-9/h1-2H,3-4H2,(H,7,8,10)
- InChI Key: PLUDYDNNASPOEE-UHFFFAOYSA-N
- SMILES: O=C1N=CC=C(N1)N1CC1
Computed Properties
- Exact Mass: 137.05901
- Monoisotopic Mass: 137.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.7
- Topological Polar Surface Area: 44.5A^2
Experimental Properties
- PSA: 44.47
2(1H)-Pyrimidinone,6-(1-aziridinyl)- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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